Cas no 30923-92-3 (Cyclopentylhydrazine)

• Product Name: Cyclopentylhydrazine
• CAS No: 30923-92-3
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD07186351
• CID: 298226
• PubChem ID: 212350
• Update Time: 2025-05-20

Cyclopentylhydrazine Chemical and Physical Properties

Names and Identifiers

• Cyclopentylhydrazine
• Hydrazine, cyclopentyl-
• Cyclopentyl-hydrazine
• SCHEMBL442906
• BB 0217836
• hydrazinocyclopentane
• CS-0450827
• AKOS000200870
• 30923-92-3
• DTXSID00276889
• 1-cyclopentylhydrazine
• SB36509
• 30923-92-3 HCl
• NXHFZUVHADJHDW-UHFFFAOYSA-N
• FT-0677438
• 5YVB8GH9SF
• 1-(cyclopentyl)hydrazine
• DB-068384

• MDL： MFCD07186351
• Inchi： 1S/C5H12N2/c6-7-5-3-1-2-4-5/h5,7H,1-4,6H2
• InChI Key： NXHFZUVHADJHDW-UHFFFAOYSA-N
• SMILES： N(C1CCCC1)N

Computed Properties

• Exact Mass: 100.10000
• Monoisotopic Mass: 100.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 48
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 1.48350

Cyclopentylhydrazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on Cyclopentylhydrazine

Cyclopentylhydrazine: A Comprehensive Overview

Cyclopentylhydrazine, also known by its CAS number 30923-92-3, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C₆H₁₁N₂H, belongs to the class of hydrazines and is characterized by its cyclopentyl group attached to a hydrazine moiety. The structure of cyclopentylhydrazine consists of a five-membered cyclopentane ring fused with a hydrazine group (-N₂H₂), making it a versatile compound with potential applications in drug discovery, material science, and organic synthesis.

The synthesis of cyclopentylhydrazine typically involves the reaction of cyclopentanamine with sodium nitrite in acidic conditions, followed by reduction to yield the hydrazine derivative. This method ensures high purity and is widely adopted in both academic and industrial settings. Recent advancements in catalytic methods have further optimized the synthesis process, enhancing yield and reducing reaction time. These improvements have made cyclopentylhydrazine more accessible for large-scale production and research purposes.

In terms of physical properties, cyclopentylhydrazine is a colorless liquid with a boiling point of approximately 115°C under standard atmospheric pressure. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as ethanol and dichloromethane. These properties make it suitable for various chemical reactions, particularly those requiring precise control over solubility and reactivity.

Cyclopentylhydrazine has found extensive use in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. For instance, it serves as a key building block in the development of antitumor agents and antibiotics. Recent studies have highlighted its role in the creation of novel kinase inhibitors, which are critical in targeted cancer therapy. The ability of cyclopentylhydrazine to form stable complexes with metal ions has also opened avenues for its application in catalytic processes and metallopharmaceuticals.

Beyond pharmaceuticals, cyclopentylhydrazine has emerged as a valuable reagent in organic synthesis. Its hydrazine group enables it to participate in various nucleophilic reactions, including condensations and reductions. For example, it is commonly used in the synthesis of isoquinolines, which are important heterocyclic compounds with applications in drug design and materials science. Recent research has also explored its utility in click chemistry reactions, where it facilitates the formation of stable covalent bonds under mild conditions.

The environmental impact of cyclopentylhydrazine has been a topic of interest due to its widespread use. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, proper handling and disposal protocols are recommended to minimize any adverse effects on ecosystems. Regulatory agencies have established guidelines for the safe use and storage of this compound to ensure compliance with environmental standards.

In conclusion, cyclopentylhydrazine, CAS number 30923-92-3, stands as a pivotal compound in modern chemistry. Its unique structure and versatile reactivity make it indispensable across diverse fields, from drug discovery to materials science. As research continues to uncover new applications and optimize synthetic methods, the significance of cyclopentylhydrazine is expected to grow further, solidifying its role as a cornerstone in chemical innovation.